Cas no 62031-07-6 (Benzoic acid, 5-methyl-2-nitro-, 1,3-dimethyl-1H-pyrazol-5-yl ester)
62031-07-6 structure
Product Name:Benzoic acid, 5-methyl-2-nitro-, 1,3-dimethyl-1H-pyrazol-5-yl ester
CAS No:62031-07-6
MF:C13H13N3O4
MW:275.260022878647
CID:460221
PubChem ID:20373843
Update Time:2025-04-19
Benzoic acid, 5-methyl-2-nitro-, 1,3-dimethyl-1H-pyrazol-5-yl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 5-methyl-2-nitro-, 1,3-dimethyl-1H-pyrazol-5-yl ester
- (2,5-dimethylpyrazol-3-yl) 5-methyl-2-nitrobenzoate
- 1,3-Dimethyl-1H-pyrazol-5-yl 5-methyl-2-nitrobenzoate
- 62031-07-6
- DTXSID20606321
- SCHEMBL11601484
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- Inchi: 1S/C13H13N3O4/c1-8-4-5-11(16(18)19)10(6-8)13(17)20-12-7-9(2)14-15(12)3/h4-7H,1-3H3
- InChI Key: VHYWVPPXHMTGRL-UHFFFAOYSA-N
- SMILES: O(C(C1C=C(C)C=CC=1[N+](=O)[O-])=O)C1=CC(C)=NN1C
Computed Properties
- Exact Mass: 275.09069
- Monoisotopic Mass: 275.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 89.9Ų
Experimental Properties
- PSA: 87.26
Benzoic acid, 5-methyl-2-nitro-, 1,3-dimethyl-1H-pyrazol-5-yl ester Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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